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Compound of Interest

Compound Name: FT827

Cat. No.: B607561 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

This document provides a comprehensive, step-by-step guide for the proper disposal of FT827,

a selective and covalent ubiquitin-specific protease 7 (USP7) inhibitor. In the absence of

specific disposal protocols for FT827, the following procedures are based on general best

practices for the disposal of hazardous chemical waste in a laboratory setting.

Disclaimer: These are general guidelines. Always consult your institution's specific

Environmental Health and Safety (EHS) protocols and the manufacturer's Safety Data Sheet

(SDS) for the most accurate and compliant disposal information.

Chemical and Physical Properties of FT827
A summary of the key properties of FT827 is provided below to inform safe handling and

disposal decisions.
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Property Value

Chemical Name

N-(4'-(4-hydroxy-4-((1-methyl-4-oxo-1,4-dihydro-

5H-pyrazolo[3,4-d]pyrimidin-5-

yl)methyl)piperidine-1-carbonyl)-[1,1'-

biphenyl]-2-yl)ethenesulfonamide

CAS Number 1959537-86-0

Molecular Formula C27H28N6O5S

Molecular Weight 548.62 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO

Experimental Protocols for Disposal
The proper disposal of FT827, like other potent chemical inhibitors, follows a structured

protocol to minimize risk to personnel and the environment. Chemical waste is regulated by the

Environmental Protection Agency (EPA) and must be handled accordingly.[1]

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: Due to its biological activity and chemical nature, FT827
should be treated as hazardous chemical waste.

Segregate Waste Streams: Do not mix FT827 waste with other waste types. Maintain

separate, clearly labeled waste containers for:

Solid Waste: Unused or expired FT827 powder, contaminated personal protective

equipment (PPE) such as gloves and weighing papers.

Liquid Waste: Solutions containing FT827, such as stock solutions in DMSO or

experimental media.

Sharps Waste: Contaminated needles, syringes, or pipette tips.
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Compatibility Check: Ensure that FT827 waste is not mixed with incompatible chemicals that

could cause a dangerous reaction. For instance, store it separately from strong acids, bases,

and oxidizing agents.[2]

Step 2: Container Management

Select Appropriate Containers: Use containers that are compatible with the chemical waste.

For FT827, high-density polyethylene (HDPE) or glass containers are generally suitable.[1]

Container Condition: Ensure containers are in good condition, with no cracks or leaks, and

have a secure, screw-on cap.[2]

Keep Containers Closed: Waste containers must be kept tightly sealed at all times, except

when adding waste.[3]

Do Not Overfill: Fill containers to no more than 90% capacity to allow for expansion and

prevent spills.

Step 3: Labeling

Proper labeling is critical for safe disposal.

Affix a Hazardous Waste Tag: Your institution's EHS department will provide official

hazardous waste tags.

Complete the Tag Information: The tag must include:

The words "Hazardous Waste".[1]

The full chemical name: "FT827" and any solvents (e.g., Dimethyl Sulfoxide). Avoid

abbreviations.[1]

The concentration and quantity of each component.

The date the waste was first added to the container (accumulation start date).

The Principal Investigator's name, lab location, and contact information.[1]
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The relevant hazard pictograms (e.g., health hazard, environmental hazard).[1]

Step 4: Storage

Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a

designated SAA, which should be at or near the point of generation.[3]

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills from spreading.

Secure Storage: Store the waste in a location that is secure and away from general

laboratory traffic.

Step 5: Disposal and Pickup

Schedule a Pickup: Once the container is full or has been in storage for the maximum

allowable time (often 9-12 months, check with your EHS), schedule a waste pickup with your

institution's EHS department.[3]

Do Not Dispose in Regular Trash or Drains: Under no circumstances should FT827 or its

solutions be disposed of in the regular trash or poured down the sink.[1][4] This is illegal and

can harm the environment.

Disposal of Empty Containers

Triple Rinse: To be considered non-hazardous, an empty container of FT827 must be triple-

rinsed with a suitable solvent (e.g., ethanol or acetone).[5]

Collect Rinsate: The rinsate from this process must be collected and disposed of as

hazardous liquid waste.[5]

Deface Label: After rinsing and air-drying in a fume hood, completely deface or remove the

original label.[5]

Dispose of Container: The clean, defaced container can then typically be disposed of in the

regular laboratory glass or plastic recycling.
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Visualizing the Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of FT827.
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Click to download full resolution via product page

Caption: General workflow for the safe disposal of FT827.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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